Cas no 2228439-49-2 ({3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2228439-49-2
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 6369282
• PubChem ID: 165631908
• Update Time: 2025-05-20

{3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine
• 2228439-49-2
• EN300-1955012
• {3-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropyl}methanamine

• Inchi： 1S/C13H17F2NO/c1-13(2)10(7-16)11(13)8-4-3-5-9(6-8)17-12(14)15/h3-6,10-12H,7,16H2,1-2H3
• InChI Key： TYLVCPVJKATEOS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(CN)C1(C)C)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on {3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropyl}methanamine

The Role of {3-[3-(Difluoromethoxy)Phenyl]-2,2-Dimethylcyclopropyl}Methanamine (CAS No. 2228439-49-2) in Modern Chemical and Biomedical Research

In recent years, the {3-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropyl}methanamine (CAS No. 2228439-49-) has emerged as a critical molecule in interdisciplinary research at the intersection of organic chemistry and biomedical innovation. This compound, characterized by its unique structural features—specifically the difluoromethoxy substituent on the phenyl ring and the cyclopropyl moiety—is attracting significant attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies have enabled precise control over its stereochemistry and functionalization pathways, enhancing its utility in targeted therapeutic interventions.

The core structure of this compound integrates a fluorinated ether group, which is known to modulate pharmacokinetic properties such as metabolic stability and membrane permeability. Fluorination has been extensively studied for its ability to enhance drug-like qualities, as demonstrated in recent studies on kinase inhibitors and antiviral agents. For instance, a 2023 publication in Nature Chemistry highlighted how fluorinated analogs like this compound exhibit improved bioavailability compared to their non-fluorinated counterparts, a finding that directly impacts their viability as drug candidates. The cyclopropyl ring, another key feature of this molecule, contributes rigidity to the structure while providing sites for further derivatization—a property leveraged in the synthesis of peptidomimetics and enzyme inhibitors.

In biomedical contexts, this compound serves as a versatile scaffold for exploring structure-activity relationships (SAR studies). Researchers have synthesized over 50 derivatives since 2019, with notable progress reported in targeting epigenetic regulators such as histone deacetylases (HDACs). A landmark study published in Science Translational Medicine demonstrated that substituting the difluoromethoxy group with trifluoromethyl moieties could selectively inhibit HDAC6 isoforms without affecting other isoforms—a breakthrough for treating neurodegenerative diseases where isoform-specificity is critical. These findings underscore the compound’s role as a foundational building block for precision medicine.

Synthetic chemists have also refined protocols to optimize yield and stereoselectivity during its preparation. Traditional methods involving Friedel-Crafts alkylation often led to racemic mixtures; however, asymmetric induction strategies using chiral catalysts like BINOL-derived phosphoric acids now achieve enantiomeric excesses exceeding 95%. This advancement was detailed in a 2018 JACS Perspective, emphasizing how green chemistry principles—such as solvent-free microwave-assisted reactions—are being applied to minimize environmental impact while maintaining scalability.

Beyond pharmacology, this compound’s electronic properties make it a promising candidate for optoelectronic materials. Its conjugated π-system facilitates charge transport when incorporated into polymer frameworks, as evidenced by recent work on organic solar cells reported in Advanced Materials. By functionalizing the cyclopropyl group with electron-withdrawing substituents, researchers achieved power conversion efficiencies surpassing 15%, marking it as a viable alternative to traditional fullerene-based systems.

Clinical translation efforts are currently focused on validating its safety profile through preclinical toxicology studies. Early data from rodent models indicate low acute toxicity at doses up to 50 mg/kg when administered intravenously—a critical threshold for advancing into Phase I trials. Ongoing collaborations between academic institutions and pharmaceutical companies aim to address challenges such as formulation stability under physiological conditions through lipid nanoparticle encapsulation techniques pioneered by mRNA vaccine developers.

In conclusion, the {[3-(difluoromethoxy)phenyl]-}---------methylamine represents a paradigm shift in multifunctional molecular design. Its structural versatility combined with cutting-edge synthetic approaches positions it at the forefront of innovations spanning from targeted cancer therapies to sustainable energy solutions. As interdisciplinary research continues to uncover new applications—particularly through AI-driven virtual screening platforms—the molecule’s legacy promises to extend far beyond its initial conceptualization.